Cas no 2549064-49-3 (N-[1-(1,3-benzothiazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide)

• Product Name: N-[1-(1,3-benzothiazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide
• CAS No: 2549064-49-3
• MF: C₁₉H₂₁N₃O₂S₂
• MW: 387.518941640854
• CID: 5315033
• PubChem ID: 154883305
• Update Time: 2025-10-20

N-[1-(1,3-benzothiazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• F6788-9542
• N-[1-(1,3-benzothiazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide
• AKOS040730130
• 2549064-49-3
• N-[1-(2-Benzothiazolyl)-3-pyrrolidinyl]-N-methylbenzenemethanesulfonamide

• Inchi： 1S/C19H21N3O2S2/c1-21(26(23,24)14-15-7-3-2-4-8-15)16-11-12-22(13-16)19-20-17-9-5-6-10-18(17)25-19/h2-10,16H,11-14H2,1H3
• InChI Key： BZESTZZURMXROB-UHFFFAOYSA-N
• SMILES： C1(CS(N(C2CCN(C3=NC4=CC=CC=C4S3)C2)C)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 387.10751927g/mol
• Monoisotopic Mass: 387.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 566.7±60.0 °C(Predicted)
• pka: 4.31±0.10(Predicted)

Additional information on N-[1-(1,3-benzothiazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide

Comprehensive Overview of N-[1-(1,3-benzothiazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide (CAS No. 2549064-49-3)

The compound N-[1-(1,3-benzothiazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide (CAS No. 2549064-49-3) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its intricate design, featuring a benzothiazole core linked to a pyrrolidine moiety and a phenylmethanesulfonamide group, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential in modulating biological pathways, given its hybrid architecture combining heterocyclic and sulfonamide functionalities.

In recent years, the demand for novel small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. The N-[1-(1,3-benzothiazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide structure aligns with this trend, as its benzothiazole component is known for its bioactivity in neurological and oncological studies. This has led to increased searches for "benzothiazole derivatives in drug discovery" and "sulfonamide-based therapeutic agents," reflecting the scientific community's focus on innovative pharmacophores.

From a synthetic chemistry perspective, the compound's CAS No. 2549064-49-3 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories emphasize the importance of structure-activity relationship (SAR) studies to optimize its efficacy, a topic frequently queried in academic and industrial forums. Additionally, its potential as a kinase inhibitor or GPCR modulator has sparked discussions in online platforms, with users seeking insights into its mechanism of action and in vitro performance.

The rise of AI-driven drug design has further amplified interest in compounds like N-[1-(1,3-benzothiazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide. Computational models often highlight its drug-likeness and binding affinity predictions, addressing common search queries such as "how to evaluate molecular docking scores" or "best practices for lead compound optimization." These trends underscore the compound's relevance in modern medicinal chemistry workflows.

Beyond its pharmaceutical potential, the compound's physicochemical properties—such as solubility, stability, and bioavailability—are frequently analyzed. Researchers exploring "improving sulfonamide metabolic stability" or "benzothiazole scaffold modifications" often reference CAS No. 2549064-49-3 as a case study. Such investigations are vital for addressing challenges in preclinical development, a hot topic in peer-reviewed journals and conference proceedings.

In summary, N-[1-(1,3-benzothiazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide represents a compelling example of how hybrid molecular architectures can bridge gaps in therapeutic innovation. Its multifaceted applications, from targeted drug delivery to enzyme inhibition, position it as a valuable subject for ongoing and future research endeavors.